(2H3)Acetic (2H)acid

• IUPAC Name: deuterio 2,2,2-trideuterioacetate
• InChI: InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1D3/hD
• InChI Key: QTBSBXVTEAMEQO-GUEYOVJQSA-N
• Canonical SMILES: CC(=O)O
• Isomeric SMILES: [2H]C([2H])([2H])C(=O)O[2H]
• Molecular Formula: C2H4O2
• DSSTOX Substance ID: DTXSID60152175
• Molecular Weight: 64.08 g/mol
• CAS RN: 1186-52-3

Description

Synthesis Analysis

The synthesis of acetic acid and its isotopologues has been extensively studied, with one method involving the processing of carbon dioxide–methane ices by low doses of ionizing radiation, simulating conditions found in interstellar space. This process leads to the formation of acetic acid among other complex organic molecules (Bergantini, Zhu, & Kaiser, 2018). Another approach utilizes methanol hydrocarboxylation with CO2 and H2, catalyzed by bimetallic catalysts, to efficiently produce acetic acid (Qian, Zhang, Cui, & Han, 2016).

Molecular Structure Analysis

The molecular structure of acetic acid has been elucidated through various techniques, including X-ray diffraction, revealing insights into its geometric configuration and intermolecular interactions. For instance, acetic anhydride, a closely related compound, exhibits a C2-symmetric conformation and dense molecular packing in its crystal structure (Seidel, Goddard, Nöthling, & Lehmann, 2016).

Chemical Reactions and Properties

Acetic acid participates in numerous chemical reactions, demonstrating a wide range of chemical properties. It acts as an important precursor for the synthesis of various organic compounds and can undergo reactions such as hydrocarboxylation when combined with methanol, CO2, and H2 (Qian et al., 2016). Additionally, its reactivity has been utilized in the synthesis of monomercurated and trimercurated acetic acid compounds, highlighting its versatility in forming complex organometallic structures (Grdenić et al., 1991; Grdenić, Sikirica, & Matković-Čalogović, 1986).

Physical Properties Analysis

The physical properties of acetic acid, including its hydration behavior in water, have been extensively studied, providing insights into its structural and thermodynamic characteristics. Research utilizing the 1D-RISM integral equation method has explored the hydration of acetic acid and acetate ion, revealing details about the hydrophobic hydration shell and the average number of water molecules involved in hydrogen bonding (Fedotova & Kruchinin, 2011).

Chemical Properties Analysis

The chemical properties of acetic acid have been the subject of various studies, including its role in atmospheric chemistry as a major carboxylic acid influencing aqueous-phase reactions. Satellite observations have provided a global view of its regional sources, correlating its abundance with emissions from isoprene, monoterpenes, and biomass burning (Franco et al., 2020).

Scientific Research Applications

Biomedicine

• Field : Biomedicine.
• Application : Acetic acid plays a crucial role in nanomedicine delivery technology, which has shown good therapeutic effects in scientific research. Polysaccharides, which have excellent biocompatibility and non-toxicity, can be surface-modified or functionalized to have targeting ability.
• Methods : The main chain of polysaccharides has multifunctional groups that can be surface-modified or functionalized. Amphiphilic polysaccharide micelles with good biocompatibility, degradability, high safety, easy structural modification, and special core-shell structure are regarded as ideal carriers for nanomedicines.
• Results : The applications of amphiphilic polysaccharide micelles in the field of biomedicine have shown good therapeutic effects.

Agriculture

• Field : Agriculture.
• Application : Acetic acid has been found to play an essential role in conferring tolerance to water deficit stress in plants. This novel mechanism of drought stress tolerance mediated by acetic acid has great potential for solving the global food crisis and preventing desertification caused by global warming.
• Methods : Acetic acid is a carboxylic acid that is generally found as a metabolite in organisms. In plants, acetate is synthesized by the oxidation of acetaldehyde catalyzed by aldehyde dehydrogenases (ALDHs) and then activated to acetyl-CoA by acetate-activation enzymes.
• Results : The application of acetic acid as a biostimulant for drought tolerance has shown promising results, depending on the plant species and soil conditions.

Drought Crisis Management

• Field : Environmental Science.
• Application : Acetic acid has been found to play an essential role in conferring tolerance to water deficit stress in plants. This novel mechanism of drought stress tolerance mediated by acetic acid has great potential for solving the global food crisis and preventing desertification caused by global warming.
• Methods : Acetic acid is a carboxylic acid that is generally found as a metabolite in organisms. In plants, acetate is synthesized by the oxidation of acetaldehyde catalyzed by aldehyde dehydrogenases (ALDHs) and then activated to acetyl-CoA by acetate-activation enzymes.
• Results : The application of acetic acid as a biostimulant for drought tolerance has shown promising results, depending on the plant species and soil conditions.

Food Industry

• Field : Food Industry.
• Application : Acetic acid has several applications in the food industry and is traditionally known as vinegar. It is an acidulant, which is used to give a characteristic flavor profile to food. It can be used for microbial decontamination of meat and as a mild descaling agent in the food industry. More recently, acetic acid is reported to be used as an antimicrobial edible food coating agent.
• Methods : Acetic acid is produced in large quantities from ethanol metabolism. It is used directly in food or as a derivative in the form of vinegar.
• Results : The diversified food culture has a significant demand in the development of such kind of innovation and acetic acid can be an efficient solution.

Overcoming Drought Crisis

• Field : Environmental Science.
• Application : Acetic acid has been found to play an essential role in conferring tolerance to water deficit stress in plants. This novel mechanism of drought stress tolerance mediated by acetic acid has great potential for solving the global food crisis and preventing desertification caused by global warming.
• Methods : Acetic acid is a carboxylic acid that is generally found as a metabolite in organisms. In plants, acetate is synthesized by the oxidation of acetaldehyde catalyzed by aldehyde dehydrogenases (ALDHs) and then activated to acetyl-CoA by acetate-activation enzymes.
• Results : The application of acetic acid as a biostimulant for drought tolerance has shown promising results, depending on the plant species and soil conditions.

Cardiovascular Function

• Field : Biomedicine.
• Application : Acetic acid is a bioactive short-chain fatty acid produced in large quantities from ethanol metabolism. It has been found to generate oxidative stress, alter the function of pre-sympathetic neurons, and potentially influence cardiovascular function in both humans and rodents after ethanol consumption.
• Methods : Acetic acid is produced in large quantities from ethanol metabolism. It generates oxidative stress and alters the function of pre-sympathetic neurons.
• Results : The influence of acetic acid on cardiovascular function has been observed in both humans and rodents after ethanol consumption.

Safety And Hazards

The safety data sheet for acetic acid indicates that it is flammable and causes severe skin burns and eye damage. It may also cause respiratory irritation.

Future Directions

While the future directions for (2H3)Acetic (2H)acid are not explicitly mentioned in the search results, the impact of acetic acid on archival and library collections is rather limited and poses an insignificant risk. This suggests that future research may focus on further understanding the effects of acetic acid in various applications and environments.